Cas no 1261637-45-9 (6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid)

• Product Name: 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid
• CAS No: 1261637-45-9
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4982904
• Update Time: 2025-10-30

6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)10-4-1-3-9(7-10)12-6-2-5-11(18-12)8-13(19)20/h1-7H,8H2,(H,19,20)
• InChI Key： PKXIYOKXOHUZJU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(CC(=O)O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

Introduction to 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261637-45-9)

6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid, identified by its CAS number CAS No. 1261637-45-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid consists of a pyridine ring substituted with a phenyl group at the 3-position, which is further modified by a trifluoromethyl group. This specific arrangement imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The acetic acid moiety at the 2-position of the pyridine ring adds another layer of functionality, enabling various chemical modifications and derivatizations that can fine-tune its biological activity.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The introduction of halogenated aromatic rings, such as the trifluoromethyl group, has been particularly effective in enhancing the potency and selectivity of these molecules.

6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid has shown promise in preclinical studies as a lead compound for the development of novel therapeutic agents. Its ability to modulate key biological pathways makes it a attractive candidate for further investigation. Researchers have been exploring its potential in inhibiting enzymes and receptors that are involved in disease progression. The structural features of this compound allow it to interact with biological targets in a highly specific manner, which is crucial for developing drugs with minimal side effects.

The synthesis of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods, such as NMR and mass spectrometry, has facilitated the characterization of the compound's structure and properties.

The pharmacokinetic properties of 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid are also an area of active research. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy. Studies have shown that the presence of the trifluoromethyl group can influence metabolic pathways, affecting both the duration of action and potential side effects.

In conclusion, 6-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid(CAS No. 1261637-45-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Continued research into this compound is expected to yield novel therapeutic agents that address unmet medical needs.